1-({5-[4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl]-1H-pyrazol-3-yl}carbonyl)piperidine-4-carboxamide

• Molecular Formula: C22H29N5O5S
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 1-[3-(4-methoxy-3-piperidin-1-ylsulfonylphenyl)-1H-pyrazole-5-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H29N5O5S/c1-32-19-6-5-16(13-20(19)33(30,31)27-9-3-2-4-10-27)17-14-18(25-24-17)22(29)26-11-7-15(8-12-26)21(23)28/h5-6,13-15H,2-4,7-12H2,1H3,(H2,23,28)(H,24,25)
• InChI Key: XNKXBYGMGBLHGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)N3CCC(CC3)C(=O)N)S(=O)(=O)N4CCCCC4

Description

1-({5-[4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl]-1H-pyrazol-3-yl}carbonyl)piperidine-4-carboxamide is a complex organic compound that features a piperidine ring, a pyrazole ring, and a sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-({5-[4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl]-1H-pyrazol-3-yl}carbonyl)piperidine-4-carboxamide typically involves multiple steps, including the formation of the piperidine and pyrazole rings, followed by their functionalization and coupling.

Formation of Piperidine Ring: The piperidine ring can be synthesized through various methods, such as the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex.

Formation of Pyrazole Ring: The pyrazole ring can be synthesized via cyclocondensation reactions involving hydrazines and 1,3-diketones.

Functionalization and Coupling: The functionalization of the piperidine and pyrazole rings with sulfonyl and methoxy groups, respectively, is followed by their coupling to form the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. Continuous flow reactions and microwave-assisted synthesis are potential methods to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-({5-[4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl]-1H-pyrazol-3-yl}carbonyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl or methoxy groups using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Sodium methoxide, potassium tert-butoxide

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines .

Scientific Research Applications

1-({5-[4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl]-1H-pyrazol-3-yl}carbonyl)piperidine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-({5-[4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl]-1H-pyrazol-3-yl}carbonyl)piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes or receptors involved in inflammation and pain pathways.

Pathways Involved: It may modulate signaling pathways such as the NF-κB pathway, which is involved in the regulation of immune responses.

Comparison with Similar Compounds

Similar Compounds

Piperidine Derivatives: Compounds with similar piperidine structures, such as piperidinones and spiropiperidines.

Pyrazole Derivatives: Compounds with similar pyrazole structures, such as pyrazolones and pyrazolidines.

Uniqueness

1-({5-[4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl]-1H-pyrazol-3-yl}carbonyl)piperidine-4-carboxamide is unique due to its combination of piperidine and pyrazole rings, along with the presence of a sulfonyl group. This unique structure contributes to its distinct chemical and biological properties .